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Compound of Interest

Compound Name: LY2365109 hydrochloride

Cat. No.: B1139371

Technical Support Center: LY2365109
Hydrochloride

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with
LY2365109 hydrochloride. The information is presented in a question-and-answer format to
directly address common issues encountered during experimentation, with a focus on solubility.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: My LY2365109 hydrochloride is not dissolving in my chosen solvent. What should | do?

Al: First, ensure you are using a recommended solvent. LY2365109 hydrochloride has
limited solubility in agqueous solutions but is soluble in organic solvents. For initial stock
solutions, Dimethyl Sulfoxide (DMSO) or ethanol are recommended.[1] If you are still
experiencing issues, consider the following:

e Solvent Quality: Use high-purity, anhydrous (dry) solvents. DMSO is hygroscopic and can
absorb water from the atmosphere, which can significantly decrease the solubility of your
compound.[2] Use freshly opened or properly stored anhydrous DMSO.
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» Warming: Gently warming the solution to 37°C can aid in dissolution. Avoid excessive heat,
which could degrade the compound.

e Sonication: Brief periods of sonication in an ultrasonic bath can help break up particulates
and enhance solubilization.

» Vortexing: Vigorous vortexing can also assist in dissolving the compound.

Q2: I need to prepare an aqueous solution of LY2365109 hydrochloride for my in vitro assay.
How can | do this?

A2: Direct dissolution in water or agueous buffers is challenging as LY2365109 hydrochloride
is reported to be insoluble in water.[2] The recommended method is to first prepare a
concentrated stock solution in an organic solvent like DMSO and then dilute this stock into your
agueous experimental medium. Be mindful of the final concentration of the organic solvent in
your assay, as it can have effects on cells.[3][4] It is advisable to keep the final DMSO
concentration below 0.5% to minimize solvent-induced artifacts.

Q3: Can | prepare a stock solution of LY2365109 hydrochloride in ethanol?

A3: Yes, LY2365109 hydrochloride is soluble in ethanol up to 50 mM.[1] When preparing the
stock solution, ensure you are using absolute ethanol. As with DMSO, gentle warming and
vortexing can aid dissolution.

Q4: For my in vivo experiments, | need a formulation other than a simple DMSO or ethanol
solution. What are my options?

A4: For in vivo administration, several formulations using co-solvents have been reported to
improve the solubility and bioavailability of LY2365109.[5] One such formulation involves a
multi-component solvent system. For example, a clear solution can be achieved at a
concentration of at least 2.5 mg/mL (5.93 mM) using a vehicle of 10% DMSO, 40% PEG300,
5% Tween80, and 45% saline.[5] Other options include using 10% DMSO with 90% of a 20%
SBE-B-CD solution in saline, or 10% DMSO in corn oil.[5]

Q5: How should I store my stock solutions of LY2365109 hydrochloride?
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A5: Prepared stock solutions should be stored at -20°C for short-term storage (up to one
month) and at -80°C for long-term storage (up to six months).[2] It is recommended to aliquot
the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which
can lead to degradation of the compound.

Quantitative Solubility Data

The following table summarizes the maximum reported solubility of LY2365109 hydrochloride
in common laboratory solvents.

Maximum Concentration Maximum Concentration
Solvent
(mg/mL) (mM)
DMSO 42.19 100
Ethanol 211 50
Water <0.1 Insoluble

Data sourced from multiple suppliers and may vary slightly between batches.[1][2]

Experimental Protocols

Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

e Materials:
o LY2365109 hydrochloride (Molecular Weight: 421.91 g/mol )
o Anhydrous Dimethyl Sulfoxide (DMSO)
o Sterile microcentrifuge tubes or vials

e Procedure:

o Weigh out the desired amount of LY2365109 hydrochloride. For 1 mg of the compound,
you will need 2.37 mL of DMSO to achieve a 1 mM solution. To make a 100 mM stock, you
would dissolve 42.19 mg in 1 mL of DMSO.
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[e]

Add the appropriate volume of anhydrous DMSO to the vial containing the compound.

o

Vortex the solution vigorously until the compound is completely dissolved.

If necessary, gently warm the solution to 37°C or sonicate for short intervals.

[¢]

[¢]

Once dissolved, aliquot the stock solution into single-use vials and store at -80°C.
Protocol 2: Preparation of a Formulation for in vivo Use

This protocol is adapted from a formulation reported to achieve a concentration of at least 2.5
mg/mL.[5]

e Materials:
o LY2365109 hydrochloride

DMSO

[¢]

PEG300

[e]

Tween80

o

[¢]

Saline (0.9% NacCl)
e Procedure:

o Prepare a concentrated stock solution of LY2365109 hydrochloride in DMSO (e.g., 25
mg/mL).

o To prepare 1 mL of the final formulation, sequentially add and mix the following
components:

1. 100 pL of the 25 mg/mL LY2365109 hydrochloride stock in DMSO.
2. 400 pL of PEG300. Mix thoroughly.

3. 50 L of Tween80. Mix thoroughly.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


http://www.invivochem.com/ly2365109-hcl.html
https://www.benchchem.com/product/b1139371?utm_src=pdf-body
https://www.benchchem.com/product/b1139371?utm_src=pdf-body
https://www.benchchem.com/product/b1139371?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

4. 450 pL of saline. Mix until a clear solution is obtained.
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Caption: Mechanism of action for LY2365109 hydrochloride.
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Caption: Workflow for solubilizing LY2365109 hydrochloride.
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Caption: Troubleshooting logic for solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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